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Introduction
Calendula officinalis, commonly known as marigold, has a long history of use in traditional

medicine for its wound-healing and anti-inflammatory properties.[1] Modern research has

identified various bioactive compounds in marigold flowers, including flavonoids, carotenoids,

and triterpenoids, which contribute to its therapeutic effects such as antioxidant, anti-

inflammatory, and antimicrobial activities.[2][3][4][5] These properties make marigold flower

extract a compelling active ingredient for topical cream formulations aimed at treating various

skin conditions.[3][6]

These application notes provide detailed protocols for the formulation and evaluation of topical

creams containing marigold flower extract. The information is intended to guide researchers

and drug development professionals in creating stable, effective, and safe topical products.
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Ingredient
Formulation 1
(o/w)[2]

Formulation 2
(o/w)

Formulation 3
(w/o)[6]

Formulation 4
(w/o)[1]

Oil Phase

Stearic Acid Present Present - -

Cetyl Alcohol Present - - -

Potassium

Hydroxide
Present - - -

Paraffin Oil - - 16% -

ABIL-EM 90 - - 3.5% -

Aqueous Phase

Marigold Extract Ethanolic Extract
0.3%, 0.6%, or

0.9% Dry Extract

3%

Hydroalcoholic

Extract

Ethanolic Extract

Glycerin Present - - -

Lanolin Present - - -

Methyl Paraben Present - - -

Distilled Water q.s. q.s. q.s. q.s.

Other

Perfume Present - Lemon Oil -

Carbomer - Present - -

Triethanolamine - Present - -

Glycerol

Monostearate
- Present - -

o/w: oil-in-water emulsion; w/o: water-in-oil emulsion; q.s.: quantity sufficient
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Table 2: Physicochemical Evaluation of Marigold Extract
Creams

Parameter Formulation 1[2]
Formulation 2
(0.9% Extract)

Formulation 3[7]

pH Not specified Not specified 6.29 ± 0.03

Viscosity Not specified Not specified 381 ± 6.96 Cps

Spreadability Good Not specified Not specified

Homogeneity Homogeneous Homogeneous Homogeneous

Appearance Pleasant White and glossy Not specified

Color Not specified White Not specified

Odor Pleasant Not specified Not specified

Irritancy Test Non-irritant Not specified Not specified

Table 3: Stability Testing of Marigold Extract Creams
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Parameter
Storage
Conditions

Duration Results Reference

Organoleptic

Properties

(Appearance,

Color, Smell)

25 ± 2°C, 60%

RH
12 months

No significant

changes

Total Carotenoid

Content
25 ± 2°C 12 months Stable

Physical and

Chemical

Stability

25 ± 2°C / 60%

RH
1 month Stable [8]

Physical and

Chemical

Stability

5 ± 3°C

(protected from

light)

2 months Stable [8]

Accelerated

Stability

40 ± 2°C / 75 ±

5% RH
3 months Stable [9]

pH, Viscosity,

Organoleptic

Properties

Not specified 60 days Consistent [10]

Experimental Protocols
Preparation of Marigold Flower Extract
This protocol describes the preparation of an ethanolic extract of marigold flowers.

Materials:

Dried marigold (Calendula officinalis) flowers

Ethanol (96% v/v)

Isopropanol
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Glass jar with a lid

Stirring rod

Filter paper or cheesecloth

Rotary evaporator (optional)

Protocol:

Maceration: Place the dried marigold flowers in a glass jar. Add a mixture of 96% (V/V)

ethanol and isopropanol at a ratio of 8:2 (V/V) to cover the plant material completely.

Extraction: Seal the jar and keep it in a cool, dark place for 48-72 hours, shaking

occasionally.

Filtration: After the maceration period, filter the mixture through filter paper or several layers

of cheesecloth to separate the extract from the plant material.

Concentration (Optional): To obtain a more concentrated extract, the solvent can be

evaporated using a rotary evaporator at a controlled temperature (e.g., 40-50°C).

Storage: Store the final extract in a tightly sealed, dark glass container in a cool place.

Formulation of a Hydrophilic (o/w) Cream Base
This protocol outlines the preparation of an oil-in-water cream base.

Materials:

Oil Phase (Part A): Stearic Acid, Cetyl Alcohol

Aqueous Phase (Part B): Glycerin, Distilled Water, Methyl Paraben

Emulsifier System (Part C): Carbomer, Triethanolamine

Heating mantles or water baths

Beakers
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Homogenizer or high-shear mixer

Protocol:

Heating: Separately heat the oil phase (Part A) and the aqueous phase (Part B) to 70°C. If

using a carbomer (Part C), disperse it in water and heat to 70°C separately.

Emulsification: Slowly add the oil phase (Part A) to the aqueous phase (Part B) with

continuous stirring. If using a carbomer, add it after combining the oil and aqueous phases.

Homogenization: Homogenize the mixture to ensure a uniform emulsion and reduce the

globule size.

Cooling: Continue stirring the mixture until it cools down to approximately 35°C.

Incorporation of Marigold Extract and Final Cream
Preparation
Protocol:

Addition of Active Ingredient: Once the cream base has cooled to around 35°C, add the

desired concentration of the marigold flower extract (Part D) to the base with continuous

stirring until it is uniformly dispersed.

Final Mixing: Continue to stir the cream until it reaches room temperature to ensure

homogeneity.

Packaging: Transfer the final cream into suitable, airtight containers and store them in a cool,

dark place.

Evaluation of Topical Cream
a. Physicochemical Evaluation:

pH Measurement: Disperse 1 g of the cream in 100 mL of distilled water and measure the pH

using a calibrated pH meter.[2]
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Viscosity: Determine the viscosity of the cream using a viscometer with an appropriate

spindle at a defined rotational speed.[2]

Spreadability: Measure the diameter of the cream circle after a specific weight is placed on a

known amount of the cream for a defined time.

Homogeneity: Visually inspect the cream for any signs of phase separation or grittiness.[2]

Appearance, Color, and Odor: Evaluate the organoleptic properties of the cream.[2]

b. Stability Studies:

Conduct stability testing according to ICH guidelines.[11]

Store the cream samples at different temperature and humidity conditions (e.g., 25°C/60%

RH, 40°C/75% RH).[9][12]

Evaluate the physicochemical parameters at regular intervals (e.g., 0, 1, 3, and 6 months).

[11]

c. In Vitro Antioxidant Activity:

The antioxidant activity can be assessed using methods like the DPPH (2,2-diphenyl-1-

picrylhydrazyl) radical scavenging assay.

d. In Vivo Studies (as applicable):

Irritancy Test: Apply a small amount of the cream to a marked area on the skin of volunteers

or animal models and observe for any signs of irritation, redness, or edema.[2]

Wound Healing Activity: In animal models, create an excision or incision wound and apply

the formulated cream. Measure the rate of wound contraction and the time to complete

epithelialization.[7][13]
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Anti-inflammatory Signaling Pathway of Marigold
Extract
Marigold extract has been shown to exert its anti-inflammatory effects by modulating key

signaling pathways involved in inflammation. The active compounds in the extract, such as

triterpenoids and flavonoids, can suppress the expression of pro-inflammatory cytokines and

enzymes. One of the primary mechanisms involves the inhibition of the NF-κB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells) pathway. NF-κB is a crucial transcription factor

that regulates the expression of genes involved in inflammation, including TNF-α (Tumor

Necrosis Factor-alpha) and COX-2 (Cyclooxygenase-2).[5][14] By inhibiting the activation of

NF-κB, marigold extract can reduce the production of these inflammatory mediators.[5][14]
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Caption: Inhibition of the NF-κB inflammatory pathway by marigold extract.

Experimental Workflow for Cream Formulation and
Evaluation
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The following diagram illustrates the logical workflow from the initial preparation of the marigold

extract to the final evaluation of the formulated topical cream.
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Extraction
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Stability
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Caption: Workflow for the development and testing of marigold extract cream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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